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A comprehensive examination of N-acetylhistidine (NAH) reveals a striking phylogenetic divide

in its distribution and concentration within the animal kingdom. This in-depth guide synthesizes

current research for scientists and drug development professionals, detailing the quantitative

landscape, experimental methodologies, and the intriguing functional hypotheses surrounding

this endogenous metabolite.

N-acetylhistidine, an acetylated derivative of the amino acid L-histidine, is not uniformly present

across all animal life. A significant disparity exists between poikilothermic (cold-blooded) and

homeothermic (warm-blooded) vertebrates. In fish, amphibians, and reptiles, NAH is a major

biomolecule, particularly abundant in the brain, retina, and lens where it functions as a key

osmolyte.[1][2][3][4] Conversely, in mammals and birds, its presence is drastically reduced, with

N-acetylaspartate (NAA) assuming a similar osmotic role in the brain.[1][3] Despite its low

levels in mammals, advanced analytical techniques have confirmed the presence of NAH in

human plasma and cerebrospinal fluid, indicating a conserved but perhaps more subtle role.[1]

Quantitative Distribution of N-Acetylhistidine
The concentration of N-acetylhistidine varies significantly across different animal groups and

tissues. The following tables summarize the available quantitative data to provide a

comparative overview.
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Vertebrate

Group
Tissue Species

Concentration

(µmol/g wet

weight)

Reference

Fish Skeletal Muscle

Siamese fighting

fish (Betta

splendens)

10.37 [2]

Skeletal Muscle

Three spot

gourami

(Trichogaster

trichopterus)

3.17–6.16 [2]

Skeletal Muscle

Glass catfish

(Kryptopterus

bicirrhis)

3.17–6.16 [2]

Skeletal Muscle

Nile tilapia

(Oreochromis

niloticus)

3.17–6.16 [2]

Lens 14 fish species 3.3–21.7 mM [3]

Brain Fish (general) ~10 mM [3]

Amphibians Skeletal Muscle 5 species < 0.25 [2]

Reptiles Skeletal Muscle 4 species < 0.25 [2]

Mammals Plasma Human Detected [2]

Cerebrospinal

Fluid
Human Detected [2]

Brain
Mammals

(general)
Trace amounts [1]
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The metabolic pathway of N-acetylhistidine involves its synthesis from L-histidine and acetyl-

CoA, a reaction catalyzed by the enzyme histidine N-acetyltransferase (HISAT; EC 2.3.1.33).[1]

[2] The human homolog of the gene encoding this enzyme is N-acetyltransferase 16 (NAT16).

[1] The breakdown of NAH into L-histidine and acetate is carried out by N-acetylhistidine

deacetylase.[1][2]

A fascinating aspect of NAH metabolism is its compartmentalization, particularly in the fish eye.

[3][5][6] NAH is synthesized within the lens cells but cannot be broken down there.[3][5][6] For

its hydrolysis, NAH is transported out to the ocular fluid, where the deacetylase enzyme is

located.[3][5][6] The resulting L-histidine is then actively taken back up by the lens to be re-

synthesized into NAH, creating an energy-dependent cycle.[3][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/N_Acetylhistidine_An_Endogenous_Metabolite_in_the_Vertebrate_Brain.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_N_Acetylhistidine_Biosynthesis_Pathway_in_Vertebrates.pdf
https://www.benchchem.com/pdf/N_Acetylhistidine_An_Endogenous_Metabolite_in_the_Vertebrate_Brain.pdf
https://www.benchchem.com/pdf/N_Acetylhistidine_An_Endogenous_Metabolite_in_the_Vertebrate_Brain.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_N_Acetylhistidine_Biosynthesis_Pathway_in_Vertebrates.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4496688/
https://pubmed.ncbi.nlm.nih.gov/25919898/
https://www.mdpi.com/2218-273X/5/2/635
https://pmc.ncbi.nlm.nih.gov/articles/PMC4496688/
https://pubmed.ncbi.nlm.nih.gov/25919898/
https://www.mdpi.com/2218-273X/5/2/635
https://pmc.ncbi.nlm.nih.gov/articles/PMC4496688/
https://pubmed.ncbi.nlm.nih.gov/25919898/
https://www.mdpi.com/2218-273X/5/2/635
https://pmc.ncbi.nlm.nih.gov/articles/PMC4496688/
https://pubmed.ncbi.nlm.nih.gov/25919898/
https://www.mdpi.com/2218-273X/5/2/635
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lens Cell
Ocular Fluid

L-Histidine

N-Acetylhistidine
 HISAT
(NAT16)

Acetyl-CoA
N-AcetylhistidineExport

L-Histidine

 N-Acetylhistidine
Deacetylase

Acetate

Active
Uptake

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue Sample

Homogenize in 10% TCA

Centrifuge (10,000g, 4°C)

Collect Supernatant

Filter (0.22µm)

Inject into HPLC

Chromatographic Separation

UV Detection (210nm)

Data Analysis & Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b554824?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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